Cas no 1805312-37-1 (2-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine
• CAS No: 1805312-37-1
• MF: C₈H₈BrF₂N
• MW: 236.056628227234
• CID: 4812270
• Update Time: 2025-05-24

2-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine

• Inchi： 1S/C8H8BrF2N/c1-5-2-3-6(8(10)11)7(4-9)12-5/h2-3,8H,4H2,1H3
• InChI Key： CYDWMEYDSPVFAA-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=CC=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine

Comprehensive Overview of 2-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine (CAS No. 1805312-37-1)

2-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine (CAS No. 1805312-37-1) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical synthesis. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, plays a pivotal role in the development of advanced small molecule drugs and crop protection agents. Its molecular structure, C₈H₈BrF₂N, offers versatile reactivity, making it a valuable building block for heterocyclic chemistry applications.

In recent years, the demand for fluorinated pyridine derivatives like 2-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine has surged due to their enhanced bioavailability and metabolic stability in drug design. Researchers are particularly interested in its potential for kinase inhibitor development, a hot topic in oncology research. The compound's difluoromethyl group is known to improve lipophilicity, a property highly sought after in CNS drug discovery, addressing frequent queries about blood-brain barrier penetration in neurological therapeutics.

The synthesis of 2-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine typically involves regioselective bromination of precursor pyridine compounds, followed by difluoromethylation—a process frequently discussed in organofluorine chemistry forums. Its crystalline form and high purity grade (often >98%) make it suitable for high-throughput screening in drug discovery pipelines. Current literature highlights its utility in constructing biaryl ether scaffolds, answering common search queries about Suzuki-Miyaura coupling applications.

From an agrochemical perspective, this compound's pyridine core and halogenated side chains contribute to the development of novel pesticide formulations with improved pest resistance management—a critical concern in modern agriculture. Its structural features align with trending research on environmentally friendly pesticides, addressing growing searches about sustainable crop protection solutions. The methyl group at the 6-position enhances stability against photodegradation, a frequent challenge in field applications.

Quality control of CAS No. 1805312-37-1 involves advanced analytical techniques including HPLC-MS and NMR spectroscopy, ensuring compliance with GMP standards for pharmaceutical intermediates. Storage recommendations typically suggest inert atmosphere preservation at low temperatures, a detail often searched by laboratory technicians. The compound's structure-activity relationships continue to be explored in medicinal chemistry journals, particularly regarding selective fluorination effects on biological activity.

Emerging applications of 2-(Bromomethyl)-3-(difluoromethyl)-6-methylpyridine include its use in PET tracer development, leveraging the bromine atom for radioisotope labeling—a cutting-edge area in molecular imaging. This addresses increasing interest in diagnostic probe design within the radiopharmaceutical community. Furthermore, its derivatives show promise in material science applications, particularly in designing fluorinated liquid crystals for display technologies.

The commercial availability of 1805312-37-1 through specialized chemical suppliers has expanded significantly, with procurement options ranging from milligram-scale research quantities to kilogram-scale production. This accessibility supports its growing adoption in academic research and industrial R&D programs worldwide. Safety data sheets emphasize standard laboratory handling protocols, while environmental studies focus on its biodegradation pathways—topics frequently searched by EHS professionals.